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Compound of Interest

2-(4-Amino-3-nitrophenyl)acetic
Compound Name: o
aci

Cat. No.: B053026

For immediate reference, 2-(4-Amino-3-nitrophenyl)acetic acid should be treated as
hazardous waste. Do not dispose of this chemical down the drain or in regular trash. All waste
material and contaminated items must be collected, properly labeled, and transferred to a
licensed hazardous waste disposal company.

This guide provides detailed procedures for the safe handling and disposal of 2-(4-Amino-3-
nitrophenyl)acetic acid, ensuring the safety of laboratory personnel and compliance with
environmental regulations.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 2-(4-Amino-3-nitrophenyl)acetic acid is not
readily available, data from closely related isomers such as 3-nitrophenylacetic acid and 4-
nitrophenylacetic acid, as well as the known hazards of aromatic amines and nitro compounds,
indicate that this chemical should be handled with caution.[1][2]

Key Hazards:
e Causes skin and eye irritation.[1][2][3]
o May cause respiratory irritation.[1][2][3]

e The toxicological properties have not been fully investigated.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b053026?utm_src=pdf-interest
https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2154014&productDescription=3-NITROPHENLACETIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAB2154014&productDescription=3-NITROPHENLACETIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAH64810&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2154014&productDescription=3-NITROPHENLACETIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAH64810&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2154014&productDescription=3-NITROPHENLACETIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Nitroaromatic compounds can be toxic and are often listed as priority pollutants.
e Aromatic amines are a class of chemicals with potential carcinogenicity.

Personal Protective Equipment (PPE): Before handling the chemical, ensure the following PPE
IS worn:

Safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]

Chemical Properties and Data

Understanding the chemical properties of 2-(4-Amino-3-nitrophenyl)acetic acid is crucial for
its safe handling and disposal.

Property Value Source

Molecular Formula CsHsN20a4 PubChem[5]

Molecular Weight 196.16 g/mol PubChem[5]
Solid (based on related

Appearance Inferred
compounds)

Solubility Likely soluble in water.[2] Inferred

CAS Number 1261438-26-9 MySkinRecipes|[6]

Step-by-Step Disposal Protocol

The primary method for the disposal of 2-(4-Amino-3-nitrophenyl)acetic acid is through a
licensed hazardous waste management company. In-lab treatment is not recommended
without a thorough, substance-specific, and validated protocol.

Experimental Protocol: Waste Collection and Preparation for Disposal
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e Segregation: Keep 2-(4-Amino-3-nitrophenyl)acetic acid waste separate from other waste
streams to prevent unintended reactions. This includes both the solid chemical and any
solutions or contaminated materials.

e Container Selection:

o Use a dedicated, properly labeled, and leak-proof container for solid waste. The container
must be compatible with the chemical.

o For liquid waste (e.g., solutions containing the compound), use a sealed, non-reactive
container. Do not use metal containers for acidic waste.

o Labeling: Label the waste container clearly with the words "Hazardous Waste," the full
chemical name "2-(4-Amino-3-nitrophenyl)acetic acid,” and the approximate quantity.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area
away from incompatible materials such as strong oxidizing agents and bases.[1][7][8] Use
secondary containment to prevent spills.

o Contaminated Materials: Any materials that come into contact with the chemical, such as
gloves, weighing paper, and pipette tips, must be disposed of as hazardous waste in the
same manner.

o Disposal Request: Arrange for pickup by a certified hazardous waste disposal service in
accordance with your institution's and local regulations.[1][3][8]

Emergency Procedures for Spills
In the event of a spill, adhere to the following procedure:
o Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.

e Wear PPE: Do not attempt to clean up a spill without the appropriate personal protective
equipment.

o Containment: For a solid spill, carefully sweep up the material and place it into a labeled
hazardous waste container.[1][8] Avoid generating dust. For a liquid spill, use an inert
absorbent material to contain it.
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o Decontamination: Clean the spill area with an appropriate solvent and then soap and water.
All cleanup materials must be disposed of as hazardous waste.

» Reporting: Report the spill to your institution's environmental health and safety office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of 2-(4-Amino-3-
nitrophenyl)acetic acid.
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Caption: Decision workflow for the proper disposal of 2-(4-Amino-3-nitrophenyl)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 2-(4-Amino-3-nitrophenyl)acetic
Acid: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053026#2-4-amino-3-nitrophenyl-acetic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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